molecular formula C13H14O6 B515097 2-(Butoxycarbonyl)terephthalic acid

2-(Butoxycarbonyl)terephthalic acid

Cat. No.: B515097
M. Wt: 266.25g/mol
InChI Key: PFPQJCSNMYNKQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Butoxycarbonyl)terephthalic acid (C₁₂H₁₄O₄), also known as monobutyl phthalate (MBP), is a terephthalic acid derivative featuring a butoxycarbonyl (-OCOOBu) substituent at the 2-position and a carboxylic acid (-COOH) group at the 1-position of the benzene ring . With a molecular weight of 222.24 g/mol and a monoisotopic mass of 222.089209 Da, it is structurally characterized by its aromatic dicarboxylate framework. This compound is industrially significant, serving as an intermediate in polymer synthesis and specialty chemical production. Key identifiers include CAS RN 5423-38-1, EINECS 226-554-5, and ChemSpider ID 8257 .

Properties

Molecular Formula

C13H14O6

Molecular Weight

266.25g/mol

IUPAC Name

2-butoxycarbonylterephthalic acid

InChI

InChI=1S/C13H14O6/c1-2-3-6-19-13(18)10-7-8(11(14)15)4-5-9(10)12(16)17/h4-5,7H,2-3,6H2,1H3,(H,14,15)(H,16,17)

InChI Key

PFPQJCSNMYNKQJ-UHFFFAOYSA-N

SMILES

CCCCOC(=O)C1=C(C=CC(=C1)C(=O)O)C(=O)O

Canonical SMILES

CCCCOC(=O)C1=C(C=CC(=C1)C(=O)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Advanced Materials

  • MIL-101 (Cr-TPA MOF) : A chromium terephthalate framework with pore sizes ~30–34 Å, used for gas storage (e.g., CO₂) and catalysis .
  • 2-(Dimethylamino)terephthalic acid MOFs: Functionalized with amine groups for enhanced CO₂ adsorption capacity .

Environmental Impact

  • TPA : Biodegradable via microbial fuel cells (MFCs), achieving >70% COD removal in wastewater .
  • 2-(Butoxycarbonyl)terephthalic acid: Limited biodegradability data; the butoxycarbonyl group may hinder microbial degradation compared to TPA .

Research Findings and Innovations

  • MOF Design: Functionalization of terephthalic acid derivatives (e.g., amine or phosphino groups) enhances gas adsorption and catalytic properties .
  • Waste Valorization: TPA recovered from PET waste is repurposed into biodegradable nanocomposites, reducing environmental footprint .
  • Comparative Solubility: The sulfonated derivative of TPA demonstrates 100x higher water solubility than TPA, enabling novel applications in ion-exchange resins .

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